Cas no 80360-08-3 ( )

• Product Name: &nbsp
• CAS No: 80360-08-3
• MF: C₂₄H₂₉N₇O₅
• MW: 495.530964612961
• CID: 985507
• PubChem ID: 335794
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• diethyl 2-[[4-[(2,4-diaminopyrido[2,3-d]pyrimidin-6-yl)methylamino]benzoyl]amino]pentanedioate
• NSC-346890
• CHEMBL442955
• SCHEMBL14027571
• DTXSID60319549
• NSC346890
• 80360-08-3
• L-Glutamic acid,4-diaminopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-, diethyl ester
• DS-011322
• L-Glutamic acid, N-[4-[[ (2,4-diaminopyrido[2, 3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-, diethyl ester
•  

• Inchi： 1S/C24H29N7O5/c1-3-35-19(32)10-9-18(23(34)36-4-2)29-22(33)15-5-7-16(8-6-15)27-12-14-11-17-20(25)30-24(26)31-21(17)28-13-14/h5-8,11,13,18,27H,3-4,9-10,12H2,1-2H3,(H,29,33)(H4,25,26,28,30,31)
• InChI Key： ZFWPBCDEDNIZTL-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CCC(=O)OCC)NC(C1C=CC(=CC=1)NCC1C=NC2C(=C(N)N=C(N)N=2)C=1)=O)=O

Computed Properties

• Exact Mass: 495.223
• Monoisotopic Mass: 495.223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 184Ų

Experimental Properties

• Density: 1.347
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.656

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives